6-(Chloromethyl)-5-methyl-2-pyridinecarbonitrile

• Molecular Formula: C8H7ClN2
• Molecular Weight: 166.61 g/mol
• IUPAC Name: 6-(chloromethyl)-5-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C8H7ClN2/c1-6-2-3-7(5-10)11-8(6)4-9/h2-3H,4H2,1H3
• InChI Key: SOVHWAOLRIBQRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1)C#N)CCl

Description

6-(Chloromethyl)-5-methyl-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C8H7ClN2 and its molecular weight is 166.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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A solution of 6-(hydroxymethyl)-5-methyl-2-pyridinecarbonitrile (184 mg) and thionyl chloride (0.16 ml) in dichloromethane (3.5 ml) was stirred at ambient temperature for 7 hours. Solvent was removed in vacuo and toluene (2 ml) added then removed in vacuo to afford the title compound (205 mg, 99%) as a pale buff solid.